Cas no 1564831-18-0 (2-{Bicyclo[2.2.1]heptan-2-yl}pyrimidine-4-carboxylic acid)

• Product Name: 2-{Bicyclo[2.2.1]heptan-2-yl}pyrimidine-4-carboxylic acid
• CAS No: 1564831-18-0
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5275243
• PubChem ID: 104174734
• Update Time: 2023-08-25

2-{Bicyclo[2.2.1]heptan-2-yl}pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{bicyclo[2.2.1]heptan-2-yl}pyrimidine-4-carboxylic acid
• 1564831-18-0
• EN300-685972
• 2-{Bicyclo[2.2.1]heptan-2-yl}pyrimidine-4-carboxylic acid

• Inchi： 1S/C12H14N2O2/c15-12(16)10-3-4-13-11(14-10)9-6-7-1-2-8(9)5-7/h3-4,7-9H,1-2,5-6H2,(H,15,16)
• InChI Key： AOCZCNNIDSUNRP-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NC(C2CC3CCC2C3)=N1)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids